Cas no 13185-00-7 ((R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol)

• Product Name: (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol
• CAS No: 13185-00-7
• MF: C₂₀H₁₂Br₂O₂
• MW: 444.116084098816
• MDL: MFCD00798290
• CID: 218253
• PubChem ID: 87569178
• Update Time: 2025-06-25

(R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 6,6'-Dibromo[1,1'-binaphthalene]-2,2'-diol
• (+/-)-6,6'-Dibromo-1,1'-bi-2-naphthol
• (S)-( )-6,6'--Dibromo-1,1'-bi-2-naphthol
• (S)-(+)-6,6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• [1,1'-Binaphthalene]-2,2'-diol,6,6'-dibromo-
• 6,6'-DIBROMO-(1,1')BINAPHTHALENYL-2,2'-DIOL
• (±)-6,6'-Dibromo-2,2'-dihydroxy-1,1'-binaphthyl
• 6,6′-Dibromo-1,1′-bi-2-naphthol
• 6-bromo-1-(6-bromo-2-hydroxynaphthalen-1-yl)naphthalen-2-ol
• 2,2'-Dihydroxy-6,6'-dibromo-1,1'-binaphthalene
• 6,6'-Dibromo-1,1'-binaphthalene-2,2'-diol
• 6,6'-Dibromo-2,2'-dihydroxy-1,1'-binaphthalene
• 6,6'-Dibromo-2,2'-dihydroxy-1,1'-binaphthyl
• AURORA KA-7214
• 6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• 6,6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• (±)-6,6'-Dibromo-1,1'-bi-2-naphthal
• (R)-(-)-6,6'-DIBROMO-1,1'-BI-NAPHTHOL
• (R)-(-)-6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• (S)-(+)-6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• (S)-(+)-6,6'-DIBROMO-1,1'-BI-NAPHTHOL
• 6,6'-Dibromo-1,1'-bi-2-naphthol 97%
• (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol
• (S)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol
• (S)-(+)-6,6'-Dibromo-[1,1'-binaphthalene]-2,2'-diol
• (R)-(-)-6,6'-Dibromo-[1,1'-binaphthalene]-2,2'-diol
• (S)-6,6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• RACEMIC-6,6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• 6,6
• 6-bromo-1-(6-bromo-2-hydroxy-1-naphthyl)naphthalen-2-ol
• SCHEMBL993774
• D2729
• F11543
• A835047
• 6,6'-Dibromo-1,1'-bi-2-naphthol, 97%
• (R)-(-)-6,6 inverted exclamation mark -Dibromo-1,1 inverted exclamation mark -bi-2-naphthol
• (R)-6,6'-DIBROMO-1,1'-BI-2-NAPHTHOL
• FT-0654066
• 80655-81-8
• BCP10043
• 13185-00-7
• YSCH0231
• AB88256
• AS-66572
• BCP10042
• AKOS015911146
• CS-W011595
• D2779
• (+/-)-6,6'-dibromo[1,1']binaphthalinyl-2,2'-diol
• (R)-(-)-6,6'-Dibromo-2,2'-dihydroxy-1,1'-binaphthyl
• SY009994
• D74605
• (+/-)-6,6'-Dibromo-2,2'-dihydroxy-1,1'-binaphthyl
• (R)-6,6'-Dibromo-[1,1'-binaphthalene]-2,2'-diol
• (S)-(+)-6,6'-Dibromo-1,1'-bi-2-naphthol, 98%
• (S)-(+)-6,6'-Dibromo-2,2'-dihydroxy-1,1'-binaphthyl
• 65283-60-5
• 6,6'-DIBROMO-[1,1'-BINAPHTHALENE]-2,2'-DIOL
• (S)-(+)-6,6/'-DIBROMO-1,1/'-BI-2-NAPHTHOL
• 6-bromo-1-(6-bromo-2-hydroxy-1-naphthyl)naphthalen-2-ol;(R)-(-)-6,6'-Dibromo-[1,1'-binaphthalene]-2,2'-diol
• FT-0605159
• F11529
• 79082-80-7
• (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol, 98%
• (S)-6,6'-DIBROMO-2,2'-DIHYDROXY-1,1'-BINAPHTHYL
• [1,1'-Binaphthalene]-2,2'-diol, 6,6'-dibromo-
• DTXSID80927367
• FT-0641006
• A839958
• CS-0085962
• FT-0756408
• 6,6'-dibromo-1,1'-binaphthyl-2,2'-diol
• J-006070
• MFCD00798290
• OORIFUHRGQKYEV-UHFFFAOYSA-N
• D2730
• NSC9772
• NSC-9772
• 6,6'-Dibromo-1,1'-bi-2-naphthol (RAC)
• racemic-6,6'-Dibromo-1,1'-bi-2-naphthol,min.98%
• (S)-(+)-6,6\\'-Dibromo-2,2\\'-dihydroxy-1,1\\'-binaphthyl
• (R)-(-)-6,6\\'-Dibromo-1,1\\'-bi-2-naphthol

• MDL： MFCD00798290
• Inchi： 1S/C20H12Br2O2/c21-13-3-5-15-11(9-13)1-7-17(23)19(15)20-16-6-4-14(22)10-12(16)2-8-18(20)24/h1-10,23-24H
• InChI Key： OORIFUHRGQKYEV-UHFFFAOYSA-N
• SMILES： C1(C2=C3C(C=C(Br)C=C3)=CC=C2O)=C2C(C=C(Br)C=C2)=CC=C1O

Computed Properties

• Exact Mass: 441.92000
• Monoisotopic Mass: 441.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 6.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.761
• Melting Point: 204.0 to 209.0 deg-C
• Boiling Point: 546.2°C at 760 mmHg
• Flash Point: 284.1 °C
• Refractive Index: 1.4947 (estimate)
• PSA: 40.46000
• LogP: 6.59620
• Solubility: Not determined
• Specific Rotation: -48 o (C=1.8, THF)
• pka: 7.78±0.50(Predicted)

(R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol

Introduction to (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol (CAS No. 13185-00-7)

6,6'-Dibromo-1,1'-bi-2-naphthol is a highly specialized organic compound with the CAS registry number 13185-00-7. This compound belongs to the class of dibrominated naphthols, which are derivatives of naphthalene with hydroxyl and bromine substituents. The R configuration and the (-) optical activity of this compound make it a chiral molecule with unique stereochemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of such complex molecules, paving the way for their application in various fields.

The structure of (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol consists of two naphthol units connected through a biaryl bond. The bromine atoms are strategically positioned at the 6 and 6' positions of the naphthalene rings, while the hydroxyl groups are located at the 2 positions. This arrangement imparts unique electronic and steric properties to the molecule. The compound's chirality is a result of the spatial arrangement of these substituents, which is critical for its biological activity and potential applications in asymmetric synthesis.

Recent studies have highlighted the importance of dibrominated naphthols in medicinal chemistry. For instance, researchers have explored their role as building blocks for constructing bioactive molecules with complex architectures. The presence of bromine atoms in (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol makes it an excellent candidate for nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into its structure. This versatility has led to its use in designing novel anti-cancer agents and other therapeutic compounds.

In addition to its role in drug discovery, (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol has shown promise in materials science. Its aromaticity and chiral nature make it suitable for applications in liquid crystals and optoelectronic devices. Recent breakthroughs in self-assembling monolayers have demonstrated how such compounds can be utilized to create nanostructured surfaces with tailored properties.

The synthesis of (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include bromination reactions under controlled conditions and stereo-selective coupling reactions to achieve the desired biaryl structure. The use of chiral catalysts has been instrumental in ensuring high enantiomeric excess during these processes.

From an analytical standpoint, (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol can be characterized using a variety of spectroscopic techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR) spectroscopy. These methods provide insights into its electronic structure and stereochemistry. Furthermore, mass spectrometry has been employed to confirm its molecular formula and purity.

Despite its complexity, (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol exhibits remarkable stability under physiological conditions. This property is advantageous for its use in biological systems where prolonged stability is required. However, careful handling is necessary due to its potential reactivity under certain conditions.

In terms of environmental impact, recent studies have focused on assessing the biodegradability and toxicity of dibrominated naphthols like (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol. These studies aim to ensure that their production and application do not pose significant risks to ecosystems or human health.

In conclusion, (R)-(-)-6,6'-Dibromo-1',Bi-Naphtol (CAS No ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃) stands as a testament to the progress made in synthetic chemistry over recent years. Its unique properties make it a valuable tool across multiple disciplines